Cas no 953015-48-0 (N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide)

• Product Name: N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide
• CAS No: 953015-48-0
• MF: C₂₅H₂₀N₂O₄
• MW: 412.437306404114
• CID: 6536213
• Update Time: 2025-08-03

N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide
• N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-9H-xanthene-9-carboxamide

• Inchi： 1S/C25H20N2O4/c1-29-18-12-10-16(11-13-18)23-14-17(27-31-23)15-26-25(28)24-19-6-2-4-8-21(19)30-22-9-5-3-7-20(22)24/h2-14,24H,15H2,1H3,(H,26,28)
• InChI Key： AFQRIGPRELFHRG-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C=C(C3=CC=C(OC)C=C3)ON=2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Additional information on N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide

Recent Advances in the Study of N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide (CAS: 953015-48-0)

The compound N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide (CAS: 953015-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique xanthene and oxazole structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and oncogenic pathways. This selectivity makes it a valuable candidate for further development as a targeted therapy. In vitro and in vivo studies have demonstrated its ability to modulate key signaling cascades, thereby influencing cellular proliferation and apoptosis.

Another significant aspect of recent research is the optimization of the compound's pharmacokinetic and pharmacodynamic profiles. Structural modifications and formulation strategies have been explored to enhance its bioavailability, stability, and tissue distribution. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its metabolic pathways and identify potential metabolites. These efforts are crucial for ensuring the compound's safety and efficacy in clinical settings.

Furthermore, recent preclinical studies have evaluated the therapeutic potential of N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide in various disease models. Promising results have been reported in models of chronic inflammation and certain types of cancer, where the compound has shown efficacy in reducing disease progression and improving survival rates. These findings underscore its potential as a multi-targeted agent with broad therapeutic applications.

In conclusion, the ongoing research on N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide (CAS: 953015-48-0) highlights its significant potential in the field of chemical biology and drug development. The compound's unique structural features, combined with its promising biological activity, make it a compelling candidate for further investigation. Future studies should focus on advancing its clinical translation and exploring its full therapeutic spectrum.